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Compound of Interest

Compound Name: N-Phenylpicolinamide

CAS No.: 10354-53-7

Cat. No.: B014527

Get Quote

Executive Summary
The N-phenylpicolinamide scaffold represents a pivotal structural motif in modern bioactive

chemistry, bridging the gap between natural product derivatization and fully synthetic rational

drug design.[1] While historically overshadowed by nicotinamides, picolinamides (pyridine-2-

carboxamides) have emerged as the definitive pharmacophore for Qi site inhibition (QiI) in

mitochondrial respiration. This guide analyzes the structural architecture, mechanism of action

(MoA), and synthetic pathways of these analogs, with a primary focus on their commercial

dominance in next-generation fungicides (e.g., Fenpicoxamid) and emerging utility in medicinal

chemistry (mGlu4 modulation, NLRP3 inhibition).[1]

Chemical Architecture & SAR Profile
The core pharmacophore consists of a picolinic acid (pyridine-2-carboxylic acid) coupled to an

aniline derivative. The unique electronic properties of the pyridine nitrogen at the ortho position

relative to the amide carbonyl create a chelation-capable bidentate system, crucial for both

biological binding and catalytic direction.
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The Pharmacophore[1]
Head Group: The 3-hydroxy-4-methoxypicolinamide motif is critical. The 3-OH group often

participates in intramolecular hydrogen bonding with the amide nitrogen, planarizing the

molecule and pre-organizing it for the binding pocket.[1]

Linker: The amide bond provides rigidity and directional H-bond donation/acceptance.[1]

Tail Group: In fungicidal analogs (e.g., UK-2A derivatives), this is a complex macrocyclic

dilactone or a lipophilic benzyl/phenethyl moiety that occupies the hydrophobic pocket of the

target enzyme.[1]

Structure-Activity Relationship (SAR)
Structural Domain Modification Effect on Potency/Stability

Pyridine Ring 3-OH substitution
Essential for high affinity

binding (H-bond donor).

4-OMe substitution
Enhances lipophilicity and

metabolic stability.[1]

Amide Nitrogen N-Methylation
Generally abolishes activity

(loss of H-bond donor).

Phenyl Ring Ortho-substitution

Steric bulk here can lock

conformation; critical for

selectivity.[1]

Macrocycle (UK-2A)
Isobutyryl ester

(Fenpicoxamid)

Pro-drug strategy: Increases

hydrolytic stability and

penetration; cleaves in planta

to active form.[1]

Mechanism of Action: The Qi Inhibition Paradigm[1]
The commercial success of N-phenylpicolinamides stems from their ability to circumvent

resistance to strobilurins (Qo inhibitors) by targeting a different site on the Cytochrome

complex (Complex III).
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The Target: Cytochrome Complex
Mitochondrial respiration relies on the Q-cycle.[1] While strobilurins block the outer quinol

oxidation site (

), N-phenylpicolinamides (like Antimycin A) block the inner quinone reduction site (

).

Binding Mode: The picolinamide head group inserts into the

site.[1] The pyridine nitrogen likely engages in a salt-bridge or strong H-bond interaction with
Asp229 (in Zymoseptoria tritici numbering) within the transmembrane helix.

Resistance Breaking: Because the

and

sites are spatially distinct, mutations conferring resistance to strobilurins (e.g., G143A) do not
affect picolinamide binding.

Signaling Pathway Diagram
The following diagram illustrates the interruption of electron transport at Complex III.

NADH Complex Ie- Ubiquinone (Q)e- Complex III
(Cytochrome bc1)

e- transfer Complex IVCytochrome c ATP SynthesisProton Gradient

Strobilurins
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Caption: Dual-target model of Complex III inhibition. Picolinamides target the Qi site, remaining

effective against Qo-resistant strains.

Synthetic Methodologies
The synthesis of these analogs ranges from semi-synthetic modification of fermentation

products to total synthesis via C-H activation.[1]

Pathway A: Semi-Synthesis (The UK-2A Route)
Fenpicoxamid is not fully synthetic.[1] It is derived from UK-2A, a natural product isolated from

Streptomyces.

Fermentation:Streptomyces sp.[1][2] produces UK-2A.[1][2][3][4][5][6][7]

Derivatization: The exocyclic hydroxyl group is acylated to form an isobutyryl acetal.[1][2]

This converts the unstable natural product into a lipophilic pro-fungicide (Fenpicoxamid) that

penetrates the leaf cuticle before metabolizing back to the active UK-2A.[1]

Pathway B: Picolinamide as a Directing Group (C-H
Activation)
In medicinal chemistry, the N-phenylpicolinamide motif is a "privileged" directing group (DG)

for Palladium-catalyzed C-H activation. The pyridine nitrogen and amide oxygen coordinate

Pd(II), directing functionalization to the ortho position of the phenyl ring.[1]

Reaction: Pd(OAc)₂, PhI(OAc)₂ oxidant.[1][8]

Utility: Allows rapid installation of halogens, aryls, or alkyl groups at the sterically hindered

ortho position, creating diverse libraries for SAR scanning without de novo synthesis.[1]

Emerging Applications (Beyond Agriculture)
While fungicides dominate the patent landscape, the scaffold is gaining traction in

pharmaceutical research.[1]

mGlu4 Positive Allosteric Modulators (PAMs)
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N-phenylpicolinamides have been identified as PAMs for the metabotropic glutamate receptor

4 (mGlu4), a target for Parkinson's disease.[1]

Mechanism: They bind to an allosteric pocket, enhancing the receptor's response to

glutamate.[1]

Key Feature: The picolinamide core provides the necessary H-bond acceptor/donor profile to

anchor the ligand in the transmembrane domain.[1]

NLRP3 Inflammasome Inhibitors
Recent screens have highlighted picolinamide derivatives as inhibitors of the NLRP3

inflammasome, potentially useful for treating gout and neuroinflammation.[1] The scaffold likely

disrupts the ATPase activity of NLRP3.[1]

Experimental Protocols
Protocol: Synthesis of N-(2-iodophenyl)picolinamide
A self-validating protocol for creating a substrate suitable for C-H activation studies.

Reagents: Picolinic acid (1.0 eq), 2-iodoaniline (1.0 eq), EDC·HCl (1.2 eq), DMAP (0.1 eq),

DCM (Solvent).[1]

Activation: Dissolve picolinic acid (10 mmol) in dry DCM (50 mL) under

. Add EDC·HCl (12 mmol) and DMAP (1 mmol).[1] Stir at 0°C for 15 min. Checkpoint:
Solution should remain clear/slightly cloudy; precipitation indicates urea byproduct formation.
[1]

Coupling: Add 2-iodoaniline (10 mmol) dropwise. Warm to Room Temperature (RT) and stir

for 12 hours.

Workup: Wash with 1M HCl (2x) to remove unreacted amine/DMAP, then sat. NaHCO₃ (2x)

to remove excess acid.

Purification: Recrystallize from Ethanol/Hexane.

Validation:
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1H NMR (CDCl3): Look for the amide singlet at

ppm (deshielded by intramolecular H-bond with pyridine N).

Yield: Expected >85%.

Protocol: Mitochondrial Respiration Inhibition Assay (Qi
Site Specificity)
To distinguish Qi inhibition (Picolinamide) from Qo inhibition (Strobilurin).

Materials: Isolated mitochondria (fungal or bovine), Cytochrome

, NADH, Decylubiquinol, Spectrophotometer.[1]

Baseline Activity: Measure the reduction of Cytochrome

at 550 nm using NADH as the electron donor.

Qo Blockade: Add a saturating concentration of Strobilurin (e.g., Azoxystrobin). Residual

activity indicates leakage or alternative pathways.[1]

Qi Challenge: In a separate run, add the Test Picolinamide.

Observation: If the compound is a Qi inhibitor, it will block respiration even in mutants

resistant to Strobilurins (e.g., G143A mutants).

Antimycin A Control: Use Antimycin A (known Qi inhibitor) as a positive control. The test

compound should mimic Antimycin's inhibition profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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